N-(3,4-dichlorophenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-4-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C16H16Cl2N2OS/c17-13-4-3-12(10-14(13)18)19-16(21)20-7-5-11(6-8-20)15-2-1-9-22-15/h1-4,9-11H,5-8H2,(H,19,21)
• InChI Key: YHNWZHGNYKQUIW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H16Cl2N2OS
• Molecular Weight: 355.3 g/mol

Description

N-(3,4-dichlorophenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide, also known as BTCP, is a synthetic compound that has been widely used in scientific research as a tool to study the central nervous system. This compound belongs to the class of piperidine derivatives, and its unique chemical structure has made it a valuable tool for researchers in the field of neuroscience.

Scientific Research Applications

Radioligand Development

N-(3,4-dichlorophenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide and its derivatives have been explored for their potential as radioligands. For instance, compounds like AM251 have been labeled with iodine-123 to study cannabinoid CB1 receptors in the brain through in vivo binding, offering insights into brain receptor mapping and functioning (Gatley et al., 1996), (Lan et al., 1996).

Enzyme Inhibition Studies

Studies on enzyme inhibitory activities have been conducted using thiophene-based heterocyclic compounds. Compounds with pyrazole structures related to N-(3,4-dichlorophenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide demonstrated significant in vitro inhibitory activities against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). These findings are crucial for understanding the role of such compounds in biological systems and their potential therapeutic applications (Cetin et al., 2021).

Structure-Activity Relationships (SAR)

Considerable research has been directed towards understanding the structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. By altering the structure of compounds similar to N-(3,4-dichlorophenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide, scientists aim to develop more selective and potent ligands, potentially useful for therapeutic applications. Studies have identified specific structural requirements for potent activity against cannabinoid receptors (Lan et al., 1999).

Molecular Interaction and Binding Studies

Understanding the molecular interaction and binding dynamics of compounds like N-(3,4-dichlorophenyl)-4-(thiophen-2-yl)piperidine-1-carboxamide with cannabinoid receptors is pivotal. Studies have used methods like AM1 molecular orbital method and comparative molecular field analysis (CoMFA) to analyze the binding interactions, which helps in the rational design of receptor-specific drugs (Shim et al., 2002).